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Compound of Interest

Compound Name: Dicyclohexyl disulfide

Cat. No.: B1582164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of dicyclohexyl
disulfide (CAS 2550-40-5), a versatile organosulfur compound. The information presented

herein is intended to support research, development, and safety assessments involving this

chemical. All data is compiled from publicly available scientific literature and safety data sheets.

Physicochemical Properties
Dicyclohexyl disulfide is a clear to pale yellow liquid with a characteristic sulfurous or

alliaceous odor.[1][2] It is an organic compound that is largely insoluble in water but soluble in

organic solvents such as ethanol and fats.[3][4]
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Property Value Reference

CAS Number 2550-40-5 [5]

Molecular Formula C₁₂H₂₂S₂ [5]

Molecular Weight 230.43 g/mol [1]

Appearance Clear to pale yellow liquid [1][6]

Odor
Green, alliaceous, sulfurous,

meaty, onion
[5]

Boiling Point 162-163 °C at 6 mmHg [7]

Melting Point 127-130 °C [8]

Density 1.046 g/mL at 25 °C [7]

Refractive Index (n20/D) 1.545 [7]

Vapor Pressure 0.0002 hPa at 20°C [5]

Solubility in Ethanol (@ 25°C) 50.55 g/L [5]

Solubility in Methanol (@

25°C)
18.38 g/L [5]

Solubility in Isopropanol (@

25°C)
66.64 g/L [5]

LogP (XLogP3-AA) 4.5 [5]

Spectral Data
Detailed spectral analyses are crucial for the identification and characterization of

dicyclohexyl disulfide. While high-resolution spectra with full peak assignments are not

readily available in all public databases, the following information has been compiled from

available resources.
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Technique Data Summary Reference

¹H NMR

Spectral data available on

PubChem, acquired on a

Varian CFT-20 instrument.

[6]

¹³C NMR
Spectral data available on

PubChem.
[6]

Mass Spectrometry (GC-MS)

NIST library entry 222759. Key

m/z peaks at 83 (top peak), 55,

and 148.

[6]

FTIR
Infrared spectral data is

available on PubChem.
[6]

Mass Spectrometry Fragmentation
The fragmentation of dicyclohexyl disulfide in mass spectrometry is expected to proceed via

cleavage of the disulfide bond and fragmentation of the cyclohexyl rings. A proposed

fragmentation pathway is illustrated below.
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Proposed Mass Spectrometry Fragmentation of Dicyclohexyl Disulfide

Dicyclohexyl Disulfide
(m/z = 230)

Cyclohexylthiyl radical
(m/z = 115)

S-S bond cleavage

Cyclohexyl cation
(m/z = 83)

Loss of S

Loss of C₂H₄

(m/z = 55)

Ring fragmentation

Click to download full resolution via product page

Caption: Proposed EI-MS fragmentation pathway for dicyclohexyl disulfide.

Experimental Protocols
Synthesis of Dicyclohexyl Disulfide
A common method for the synthesis of dicyclohexyl disulfide involves the reaction of

chlorocyclohexane with sodium disulfide.[6]

Materials:

Chlorocyclohexane
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Sodium disulfide

Aqueous solvent (e.g., water, or a mixture of water and a hydrophilic alcohol like methanol or

ethanol)[6]

Procedure:

In a reaction vessel, dissolve sodium disulfide in the chosen aqueous solvent.

Add chlorocyclohexane to the sodium disulfide solution.

Heat the reaction mixture to a temperature between 70°C and 120°C.[6]

Maintain the reaction at this temperature for 5 to 15 hours.[6]

After the reaction is complete, cool the mixture to room temperature. The mixture will

separate into an oil layer (containing dicyclohexyl disulfide) and an aqueous layer.[6]

Separate the oil layer containing the crude dicyclohexyl disulfide.
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Synthesis and Purification Workflow for Dicyclohexyl Disulfide

Chlorocyclohexane + Sodium Disulfide
in Aqueous Solvent

Reaction at 70-120°C for 5-15h

Phase Separation

Crude Dicyclohexyl Disulfide (Oil Layer) Aqueous Layer (Byproducts)

Distillation

Purified Dicyclohexyl Disulfide

Analysis (e.g., GC-MS)

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of dicyclohexyl disulfide.

Purification
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The crude dicyclohexyl disulfide obtained from the synthesis can be purified by distillation to

remove unreacted starting materials and byproducts.

Procedure:

Transfer the crude dicyclohexyl disulfide to a distillation apparatus.

Perform distillation under reduced pressure. The boiling point of dicyclohexyl disulfide is

162-163 °C at 6 mmHg.[7]

Collect the fraction corresponding to the boiling point of dicyclohexyl disulfide.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the analysis of

dicyclohexyl disulfide.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.

GC Conditions (suggested starting point):

Injector: Split/splitless, 250°C

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

Oven Program: Start at a suitable initial temperature (e.g., 100°C), hold for a few minutes,

then ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 250°C).

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.
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Reactivity and Biological Activity
The reactivity of dicyclohexyl disulfide is primarily centered around its disulfide bond. This

bond can be cleaved under reducing conditions to form cyclohexanethiol. It can also undergo

oxidation.[5]

The biological activity of dicyclohexyl disulfide is believed to be related to its interaction with

thiol-containing molecules, such as cysteine residues in proteins. This interaction can lead to

the formation of mixed disulfides, which may alter the structure and function of the protein.[5]

This mechanism is a key aspect of the biological effects of many disulfide-containing

compounds.[5]

General Mechanism of Disulfide Interaction with Thiols
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(R-S-S-R)
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Caption: General mechanism of thiol-disulfide exchange involving dicyclohexyl disulfide.

While some disulfide-containing compounds have been shown to modulate signaling pathways

such as MAPK, NF-κB, and PI3K/Akt, there is currently a lack of specific evidence directly

linking dicyclohexyl disulfide to these pathways.[6][9][10]
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Toxicology and Safety
Dicyclohexyl disulfide is classified as an irritant.[5] It may cause skin and serious eye

irritation.[7] It is recommended to handle this compound in a well-ventilated area, wearing

appropriate personal protective equipment, including gloves and eye protection.[9]

Applications
Dicyclohexyl disulfide has applications in various fields:

Flavor and Fragrance: It is used as a flavoring agent in food, contributing to meaty and

savory notes.[1]

Industrial Chemistry: It serves as an intermediate in the synthesis of other sulfur-containing

compounds.[1] For instance, it is a raw material for the production of N-

(cyclohexylthio)phthalimide, a rubber vulcanization retarder.[6]

Lubricant Additives: It can be used as an additive in lubricants to improve their performance.

[1]

This technical guide provides a summary of the current knowledge on dicyclohexyl disulfide.

Researchers and professionals are encouraged to consult the primary literature and safety

data sheets for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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